Cas no 6670-70-8 (Benzenamine, N,N-diethyl-, acetate)

• Product Name: Benzenamine, N,N-diethyl-, acetate
• CAS No: 6670-70-8
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 388352
• PubChem ID: 19862033
• Update Time: 2025-04-19

Benzenamine, N,N-diethyl-, acetate Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-diethyl-, acetate
• acetic acid,N,N-diethylaniline
• SCHEMBL11076069
• Acetic acid--N,N-diethylaniline (1/1)
• DTXSID30600693
• 6670-70-8

• Inchi： 1S/C10H15N.C2H4O2/c1-3-11(4-2)10-8-6-5-7-9-10;1-2(3)4/h5-9H,3-4H2,1-2H3;1H3,(H,3,4)
• InChI Key： GIFPKJMMPAXPRH-UHFFFAOYSA-N
• SMILES： OC(C)=O.N(C1C=CC=CC=1)(CC)CC

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų